Cas no 67116-22-7 (9,10-Anthracenedione, 8-hydroxy-1-methoxy-3-methyl-)

• Product Name: 9,10-Anthracenedione, 8-hydroxy-1-methoxy-3-methyl-
• CAS No: 67116-22-7
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 395350
• PubChem ID: 13412789
• Update Time: 2025-04-19

9,10-Anthracenedione, 8-hydroxy-1-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 8-hydroxy-1-methoxy-3-methyl-
• 8-hydroxy-1-methoxy-3-methylanthracene-9,10-dione
• CHEBI:174530
• 8-Hydroxy-1-methoxy-3-methylanthraquinone
• DTXSID20540019
• SCHEMBL8930315
• 8-HYDROXY-1-METHOXY-3-METHYL-9,10-DIHYDROANTHRACENE-9,10-DIONE
• CHEMBL454477
• 1-methoxy-3-methyl-8-hydroxy-anthraquinone
• 67116-22-7

• Inchi： 1S/C16H12O4/c1-8-6-10-14(12(7-8)20-2)16(19)13-9(15(10)18)4-3-5-11(13)17/h3-7,17H,1-2H3
• InChI Key： KVRUANCWPQJDMF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC2C(C3C=CC=C(C=3C(C=21)=O)O)=O

Computed Properties

• Exact Mass: 268.07355886g/mol
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones